Cas no 88998-57-6 (Propane, 1,1,2,2-tetrafluoro-3-(1-methylethoxy)-)

Propane, 1,1,2,2-tetrafluoro-3-(1-methylethoxy)- structure
88998-57-6 structure
Product Name:Propane, 1,1,2,2-tetrafluoro-3-(1-methylethoxy)-
CAS No:88998-57-6
MF:C6H10F4O
MW:174.136616230011
CID:616726
PubChem ID:13201517
Update Time:2025-04-19

Propane, 1,1,2,2-tetrafluoro-3-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Propane, 1,1,2,2-tetrafluoro-3-(1-methylethoxy)-
    • 1,1,2,2-tetrafluoro-3-propan-2-yloxypropane
    • DTXSID80527008
    • 1,1,2,2-Tetrafluoro-3-[(propan-2-yl)oxy]propane
    • SCHEMBL23793326
    • AJYUHNNHKGHLPY-UHFFFAOYSA-N
    • 88998-57-6
    • Inchi: 1S/C6H10F4O/c1-4(2)11-3-6(9,10)5(7)8/h4-5H,3H2,1-2H3
    • InChI Key: AJYUHNNHKGHLPY-UHFFFAOYSA-N
    • SMILES: FC(C(F)F)(COC(C)C)F

Computed Properties

  • Exact Mass: 174.06677759g/mol
  • Monoisotopic Mass: 174.06677759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 9.2Ų
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